C.I. Basic Blue 22 C.I. Basic Blue 22
Brand Name: Vulcanchem
CAS No.: 12217-41-3
VCID: VC21005664
InChI: InChI=1S/C21H25N3O2/c1-22-16-10-11-17(23-12-7-13-24(2,3)4)19-18(16)20(25)14-8-5-6-9-15(14)21(19)26/h5-6,8-11H,7,12-13H2,1-4H3,(H-,22,23,25,26)/p+1
SMILES: C[NH2+]C1=C2C(=C(C3=CC=CC=C3C2=O)[O-])C(=NCCC[N+](C)(C)C)C=C1
Molecular Formula: C21H26N3O2+
Molecular Weight: 352.4 g/mol

C.I. Basic Blue 22

CAS No.: 12217-41-3

Cat. No.: VC21005664

Molecular Formula: C21H26N3O2+

Molecular Weight: 352.4 g/mol

* For research use only. Not for human or veterinary use.

C.I. Basic Blue 22 - 12217-41-3

Specification

CAS No. 12217-41-3
Molecular Formula C21H26N3O2+
Molecular Weight 352.4 g/mol
IUPAC Name 4-(methylazaniumyl)-10-oxo-1-[3-(trimethylazaniumyl)propylimino]anthracen-9-olate
Standard InChI InChI=1S/C21H25N3O2/c1-22-16-10-11-17(23-12-7-13-24(2,3)4)19-18(16)20(25)14-8-5-6-9-15(14)21(19)26/h5-6,8-11H,7,12-13H2,1-4H3,(H-,22,23,25,26)/p+1
Standard InChI Key ASWFVRBTTRCNAK-UHFFFAOYSA-O
SMILES C[NH2+]C1=C2C(=C(C3=CC=CC=C3C2=O)[O-])C(=NCCC[N+](C)(C)C)C=C1
Canonical SMILES CNC1=C2C(=C(C=C1)NCCC[N+](C)(C)C)C(=O)C3=CC=CC=C3C2=O

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